Cas no 1805981-89-8 (2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1805981-89-8
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4879193
• Update Time: 2025-05-20

2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C9H5F5N2O/c10-8(11)5-1-4(3-17)6(2-15)16-7(5)9(12,13)14/h1,8,17H,3H2
• InChI Key： ZBRGHPYOXAHWIP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=C(C#N)N=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.6
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol

Comprehensive Guide to 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805981-89-8)

2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805981-89-8) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceuticals, agrochemicals, and advanced material science. This compound is characterized by its unique molecular structure, featuring a cyano group, difluoromethyl, and trifluoromethyl substituents, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

The 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol molecule is part of a growing trend in chemical innovation, where fluorinated compounds are gaining prominence for their enhanced stability, bioavailability, and selectivity. With the rise of precision agriculture and targeted drug delivery systems, this compound has become a focal point for R&D teams looking to develop next-generation solutions. Its CAS No. 1805981-89-8 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance.

One of the most compelling aspects of 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol is its versatility. In pharmaceutical research, it acts as a key intermediate for synthesizing novel active pharmaceutical ingredients (APIs) with improved metabolic stability. The presence of fluorine atoms in its structure enhances lipophilicity, making it an attractive candidate for CNS-targeting drugs. Additionally, agrochemical companies are exploring its use in developing next-gen pesticides with lower environmental impact.

From a synthetic chemistry perspective, the preparation of 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol involves sophisticated fluorination techniques and careful control of reaction conditions. Modern laboratories employ cutting-edge methods like continuous flow chemistry to optimize yields and purity. The compound's pyridine core offers multiple sites for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

The global market for fluorinated compounds like 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol is experiencing robust growth, driven by demand from the pharmaceutical and agricultural sectors. Industry reports indicate a compound annual growth rate (CAGR) of 6-8% for similar fluorinated pyridines, with Asia-Pacific emerging as a key manufacturing hub. Companies specializing in custom synthesis are increasingly offering this compound as part of their catalog services, catering to both academic and industrial clients.

Environmental and regulatory considerations play a crucial role in the application of 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol. While fluorinated compounds generally exhibit favorable environmental profiles compared to traditional alternatives, researchers are actively investigating degradation pathways and ecotoxicological effects. The compound's CAS No. 1805981-89-8 facilitates proper classification under REACH and other global chemical regulations, ensuring responsible handling and disposal practices.

Recent advancements in analytical techniques have enabled more precise characterization of 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol and its derivatives. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy provide detailed structural insights, while computational chemistry methods help predict its behavior in biological systems. These tools are invaluable for quality control during manufacturing and for understanding the compound's mechanism of action in various applications.

The future outlook for 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol appears promising, with several patent applications filed in recent years covering its novel uses. As the chemical industry shifts toward more sustainable practices, green chemistry approaches to synthesizing this compound are gaining attention. Researchers are exploring biocatalytic methods and renewable feedstocks to reduce the environmental footprint of its production while maintaining high purity standards.

For scientists and procurement specialists seeking 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol, it's essential to verify the compound's specifications, including purity levels (typically ≥95% for research purposes) and appropriate storage conditions. The chemical is usually supplied as a white to off-white crystalline powder, stable under recommended storage conditions but sensitive to moisture and strong oxidizers. Proper handling procedures should always be followed to ensure safety and maintain compound integrity.

In conclusion, 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805981-89-8) represents an important building block in modern chemical research and development. Its unique structural features and multifunctional nature make it valuable across multiple industries, from life sciences to specialty chemicals. As research continues to uncover new applications and synthetic routes, this compound is poised to play an increasingly significant role in addressing contemporary challenges in healthcare, agriculture, and materials science.